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Compound of Interest

Compound Name: MHY1485

Cat. No.: B15604177 Get Quote

Application Note: Reconstitution of MHY1485 for
Cellular Assays
Introduction

MHY1485 is a potent, cell-permeable small molecule activator of the mammalian target of

rapamycin (mTOR), a critical serine/threonine kinase that regulates cell growth, proliferation,

survival, and protein synthesis.[1] As a core component of both mTORC1 and mTORC2

complexes, mTOR integrates signals from nutrients and growth factors to control these

fundamental cellular processes.[1] MHY1485 has been shown to suppress autophagy by

inhibiting the fusion of autophagosomes and lysosomes.[1][2][3] Due to its function as an

mTOR activator, MHY1485 is a valuable tool for studying cellular metabolism, autophagy, and

signaling pathways implicated in various diseases.

This document provides a detailed protocol for the reconstitution of lyophilized MHY1485 to

create a 15 mM stock solution, ensuring proper handling, storage, and use for in vitro

experimental applications.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to start with a precisely

prepared stock solution. The following table summarizes the essential chemical properties of

MHY1485.
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Property Value Source

Compound Name MHY1485 [1][4]

Alternate Names

4,6-Di-4-morpholinyl-N-(4-

nitrophenyl)-1,3,5-triazin-2-

amine

[1]

CAS Number 326914-06-1 [1][3]

Molecular Weight 387.39 g/mol [1][2][3]

Molecular Formula C₁₇H₂₁N₇O₄ [1][3]

Appearance Off-white to yellow solid [3]

Purity >98% [1]

Solubility Soluble in DMSO (≥7 mg/mL) [2][3]

Insoluble in Water, Ethanol [2][3]

Experimental Protocols
Materials and Equipment

MHY1485 (lyophilized powder)

Anhydrous or fresh Dimethyl sulfoxide (DMSO), hygroscopic DMSO can reduce solubility[2]

[3]

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Reconstitution Protocol for 15 mM Stock Solution
This protocol details the steps to prepare a 15 mM stock solution from solid MHY1485. The

calculation is based on the molecular weight (MW) of 387.39 g/mol .

Calculation:

To determine the volume of DMSO required to reconstitute a specific mass of MHY1485 to a 15

mM concentration, use the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

Target Concentration: 15 mM = 0.015 mol/L

Molecular Weight: 387.39 g/mol

Example Calculation for 1 mg of MHY1485:

Convert mass to grams: 1 mg = 0.001 g

Calculate required volume: Volume (L) = 0.001 g / (0.015 mol/L × 387.39 g/mol ) = 0.000172

L

Convert volume to microliters: 0.000172 L × 1,000,000 µL/L = 172.6 µL

Therefore, to create a 15 mM stock solution, you would dissolve 1 mg of MHY1485 in 172.6 µL

of DMSO.

Step-by-Step Procedure:

Preparation: Before opening, briefly centrifuge the vial of lyophilized MHY1485 to ensure all

the powder is at the bottom.

Weighing: Accurately weigh the desired amount of MHY1485 powder (e.g., 1 mg) using a

calibrated analytical balance in a sterile environment.

Solvent Addition: Based on the mass weighed, calculate the required volume of fresh DMSO.

Using a calibrated micropipette, add the precise volume of DMSO to the vial containing the
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MHY1485 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly warm the tube in a 37°C water bath or use an

ultrasonic bath to aid dissolution.[5]

Verification: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Storage and Stability
Stock Solution: Once reconstituted in DMSO, the stock solution should be aliquoted into

smaller, single-use volumes to avoid multiple freeze-thaw cycles.[1] Store these aliquots at

-20°C for up to 3 months or at -80°C for up to 6 months.[1][3]

Lyophilized Powder: Store the solid, lyophilized MHY1485 at -20°C, where it is stable for up

to 3 years.[3]

Visualizations
MHY1485 Reconstitution Workflow
The following diagram illustrates the workflow for preparing the MHY1485 stock solution.
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Reconstitution Workflow
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Caption: Workflow for reconstituting MHY1485.

MHY1485 Signaling Pathway
MHY1485 activates the mTOR signaling pathway, leading to the phosphorylation of

downstream targets that regulate protein synthesis and cell growth.
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MHY1485 mTOR Activation Pathway
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Caption: MHY1485 activates mTORC1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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